1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole

• IUPAC Name: [1-(3,4-dimethylphenyl)-3,5-dimethylpyrazol-4-yl]-(3-nitrophenyl)diazene
• InChI: InChI=1S/C19H19N5O2/c1-12-8-9-17(10-13(12)2)23-15(4)19(14(3)22-23)21-20-16-6-5-7-18(11-16)24(25)26/h5-11H,1-4H3
• InChI Key: YKDDWKCQYQUENY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(C(=N2)C)N=NC3=CC(=CC=C3)[N+](=O)[O-])C)C
• Molecular Formula: C19H19N5O2
• Molecular Weight: 349.4 g/mol

Description

1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole, also known as DPP, is a synthetic compound that has been widely used in scientific research. It is a diazo compound that contains azo and pyrazole groups, which gives it its unique properties. DPP has been used in various fields of research, including analytical chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole is not fully understood. However, it is believed that 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole exerts its effects by inhibiting the activity of enzymes involved in inflammatory and tumor processes. Additionally, 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole has been shown to induce apoptosis in cancer cells, which may contribute to its anti-tumor effects.
Biochemical and Physiological Effects:
1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole has been shown to have anti-inflammatory and anti-tumor effects in vitro and in vivo. In animal studies, 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole has been shown to reduce inflammation in the lungs and liver. Additionally, 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole in lab experiments is its relative ease of synthesis. Additionally, 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole is stable under normal laboratory conditions and can be stored for extended periods of time. However, 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole has limited solubility in water, which can make it difficult to use in aqueous solutions. Additionally, 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole has not been extensively studied in vivo, and its potential toxicity and side effects are not well understood.

Future Directions

There are several future directions for research on 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole. One area of interest is the development of novel synthetic routes for 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole that may improve its solubility and stability. Additionally, further studies are needed to elucidate the mechanism of action of 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole and its potential toxicity and side effects. Finally, the potential therapeutic applications of 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole in the treatment of inflammatory and tumor diseases should be further explored.
Conclusion:
In conclusion, 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole is a synthetic compound that has been widely used in scientific research. Its ease of synthesis and unique properties make it a valuable reagent in various fields of research. However, further studies are needed to fully understand its mechanism of action, potential toxicity, and therapeutic applications.

Synthesis Methods

The synthesis of 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole involves the reaction between 3,4-dimethylphenylhydrazine and 3-nitrobenzaldehyde in the presence of acetic acid and ethanol. The reaction produces a yellow-orange precipitate, which is then filtered and washed with ethanol to obtain the pure product. The synthesis of 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole has been used in various fields of scientific research, including analytical chemistry, biochemistry, and pharmacology. In analytical chemistry, 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole has been used as a reagent for the determination of trace amounts of copper and iron in water samples. In biochemistry, 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole has been used to study the interaction between proteins and small molecules. In pharmacology, 1-(3,4-dimethylphenyl)-3,5-dimethyl-4-[(3-nitrophenyl)diazenyl]-1H-pyrazole has been investigated for its potential as an anti-inflammatory and anti-tumor agent.